![molecular formula C16H23FN2O B2390115 3-fluoro-N-((1-isopropylpiperidin-4-yl)methyl)benzamide CAS No. 946270-78-6](/img/structure/B2390115.png)
3-fluoro-N-((1-isopropylpiperidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “3-fluoro-N-((1-isopropylpiperidin-4-yl)methyl)benzamide”, there are related studies on the synthesis of similar compounds. For instance, a synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described .Scientific Research Applications
- Researchers have investigated the antibacterial properties of this compound. A study synthesized N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using a straightforward route. These derivatives were evaluated for their antibacterial effects against Staphylococcus aureus (MTCC 3160). Notably, one of the compounds exhibited antibacterial activity at a concentration of 50 μg per well .
- The isoxazole ring, a core structural motif in this compound, has been explored extensively in pharmaceutical research. Isoxazole derivatives have shown promise in various therapeutic areas, including analgesics, anticonvulsants, antipsychotics, anticancer agents, and antimicrobials. Substituted 1,2-benzoxazoles, to which this compound belongs, hold particular significance in medicinal chemistry .
- N-benzylpiperidine benzisoxazole derivatives, related to this compound, act as selective inhibitors of the enzyme acetylcholinesterase (AChE). These inhibitors are used in the treatment of Alzheimer’s disease .
Antibacterial Activity
Pharmaceutical Applications
Alzheimer’s Disease Treatment
Intermediate in Drug Synthesis
properties
IUPAC Name |
3-fluoro-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23FN2O/c1-12(2)19-8-6-13(7-9-19)11-18-16(20)14-4-3-5-15(17)10-14/h3-5,10,12-13H,6-9,11H2,1-2H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJFGWRWQDWLGNO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(CC1)CNC(=O)C2=CC(=CC=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23FN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-((1-isopropylpiperidin-4-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.